3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone

• IUPAC Name: 3-(diethylaminomethyl)-1-(2,2-dimethylpropyl)-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C15H30N2O2/c1-6-16(7-2)12-15(19)9-8-10-17(13(15)18)11-14(3,4)5/h19H,6-12H2,1-5H3
• InChI Key: LFDDIBNWWGKNDC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1(CCCN(C1=O)CC(C)(C)C)O
• Molecular Formula: C15H30N2O2
• Molecular Weight: 270.41 g/mol

Description

3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone, also known as DMHP, is a synthetic compound that belongs to the family of piperidinone derivatives. It has been widely studied for its potential use as an anesthetic agent due to its unique properties.

Mechanism of Action

The exact mechanism of action of 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone is not fully understood. However, it is believed to act on the central nervous system by binding to GABA-A receptors, which are responsible for inhibiting neuronal activity. 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone enhances the activity of GABA-A receptors, leading to an increase in inhibitory neurotransmission and subsequent sedation and anesthesia.
Biochemical and Physiological Effects
3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone has been shown to have minimal cardiovascular and respiratory effects, making it a potentially safer alternative to traditional anesthetic agents. It has also been shown to have minimal effects on liver and kidney function, making it a potentially useful agent in patients with liver or kidney disease. However, 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone has been shown to cause a decrease in blood pressure and heart rate, which may limit its use in certain patient populations.

Advantages and Limitations for Lab Experiments

3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone has several advantages for use in lab experiments. It has a rapid onset of action and short duration of action, which allows for precise control of anesthesia depth and duration. It also has minimal cardiovascular and respiratory effects, which can simplify experimental design. However, 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone has limitations in terms of its availability and cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research involving 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone. One area of research could involve the development of new synthetic methods for 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone, which could improve its availability and reduce its cost. Another area of research could involve the optimization of 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone dosing and administration, which could improve its safety and efficacy. Additionally, further research is needed to fully understand the mechanism of action of 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone and its potential use in other areas of medicine, such as pain management and sedation.

Synthesis Methods

3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone can be synthesized through a multi-step process involving the reaction of various chemical compounds. The first step involves the reaction of 2,2-dimethylpropylamine with 3-chloro-1,2-propanediol to produce 3-(2,2-dimethylpropylamino)-1,2-propanediol. This intermediate compound is then reacted with ethyl chloroformate to produce the corresponding ester. The final step involves the reaction of the ester with hydroxylamine to yield 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone.

Scientific Research Applications

3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone has been extensively studied for its potential use as an anesthetic agent. It has been shown to have a rapid onset of action, short duration of action, and minimal cardiovascular and respiratory effects. 3-[(diethylamino)methyl]-1-(2,2-dimethylpropyl)-3-hydroxy-2-piperidinone has also been studied for its potential use as a sedative and analgesic agent.